Cas no 1334169-90-2 (m-PEG8-Mal)
m-PEG8-Mal Chemical and Physical Properties
Names and Identifiers
-
- mPEG8-NH-Mal
- mPEG8-Maleimide
- mPEG8-Mal
- m-PEG8-Mal
- m-dPEG(R)8-MAL
- BIPG1613
-
- MDL: MFCD13185021
- Inchi: 1S/C24H42N2O11/c1-30-8-9-32-12-13-34-16-17-36-20-21-37-19-18-35-15-14-33-11-10-31-7-5-25-22(27)4-6-26-23(28)2-3-24(26)29/h2-3H,4-21H2,1H3,(H,25,27)
- InChI Key: DYKKRMSENAYADQ-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCOCCOCCOCCOC)CCNC(CCN1C(C=CC1=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 27
- Complexity: 616
- XLogP3: -1.4
- Topological Polar Surface Area: 140
m-PEG8-Mal Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
m-PEG8-Mal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22748-500mg |
m-PEG8-Mal |
1334169-90-2 | 98% | 500mg |
7552CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22748-250mg |
m-PEG8-Mal |
1334169-90-2 | 98% | 250mg |
4560CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22748-500mg |
m-PEG8-Mal |
1334169-90-2 | 98% | 500mg |
7552.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22748-250mg |
m-PEG8-Mal |
1334169-90-2 | 98% | 250mg |
4560.0CNY | 2021-07-10 | |
| TRC | P999825-10mg |
m-PEG8-Mal |
1334169-90-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999825-50mg |
m-PEG8-Mal |
1334169-90-2 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P999825-100mg |
m-PEG8-Mal |
1334169-90-2 | 100mg |
$ 275.00 | 2022-06-03 | ||
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPM-25-250mg |
m-PEG8-amido-Mal |
1334169-90-2 | >98.00% | 250mg |
¥2650.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPM-25-500mg |
m-PEG8-amido-Mal |
1334169-90-2 | >98.00% | 500mg |
¥3850.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPM-25-1g |
m-PEG8-amido-Mal |
1334169-90-2 | >98.00% | 1g |
¥6000.0 | 2023-09-19 |
m-PEG8-Mal Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on m-PEG8-Mal
Professional Introduction to Compound with CAS No. 1334169-90-2 and Product Name m-PEG8-Mal
Compound with the CAS number 1334169-90-2 and the product name m-PEG8-Mal represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, a derivative of maleic acid modified with a methoxy-polyethylene glycol (m-PEG) chain, has garnered considerable attention due to its unique properties and versatile applications. The m-PEG8-Mal moiety combines the reactivity of maleic acid with the biocompatibility and solubility-enhancing capabilities of PEG, making it an invaluable tool in drug development and biomaterial engineering.
The chemical structure of m-PEG8-Mal consists of an 8-unit polyethylene glycol (PEG) chain linked to maleic acid. This configuration allows for multiple functionalities, including the ability to undergo Michael addition reactions, esterifications, and other covalent bond formations. These properties make m-PEG8-Mal particularly useful in the synthesis of conjugates, such as antibody-drug conjugates (ADCs) and protein modifications, where precise control over molecular weight and attachment points is critical.
In recent years, the pharmaceutical industry has seen a surge in the use of PEGylated compounds due to their extended circulation time in the bloodstream, reduced immunogenicity, and improved pharmacokinetic profiles. The incorporation of maleic acid into PEGylated molecules enhances their reactivity, enabling more efficient conjugation with therapeutic agents. This has led to the development of novel formulations that are more effective and have fewer side effects compared to traditional treatments.
One of the most compelling applications of m-PEG8-Mal is in the field of nucleic acid delivery systems. Polyethylene glycol-modified polymers have been shown to protect nucleic acids from degradation and facilitate their cellular uptake. The maleic acid moiety provides additional sites for functionalization, allowing for the customization of delivery systems tailored to specific therapeutic needs. Recent studies have demonstrated that m-PEG8-Mal-based nanoparticles can efficiently deliver siRNAs and mRNAs, offering promising avenues for treating genetic disorders and infectious diseases.
The versatility of m-PEG8-Mal is further highlighted in its use as a crosslinking agent in hydrogel formation. Hydrogels are three-dimensional networks of hydrophilic polymers that can mimic extracellular matrices, making them ideal for tissue engineering and drug delivery applications. The PEG segment enhances water retention and biocompatibility, while the maleic acid group facilitates crosslinking through various chemical reactions. This combination has led to the development of hydrogels with tunable mechanical properties and degradation rates, suitable for a wide range of biomedical applications.
Another emerging area where m-PEG8-Mal is making significant contributions is in the development of biosensors. The biocompatibility and stability of PEG make it an excellent candidate for surface modifications that enhance sensor performance. The maleic acid group can be used to covalently attach recognition elements such as antibodies or enzymes, enabling highly sensitive detection of biological markers. Recent research has shown that m-PEG8-Mal-modified electrodes exhibit improved signal stability and sensitivity, making them valuable tools for diagnostic applications.
The synthesis of m-PEG8-Mal involves a series of well-established chemical reactions, including PEGylation and functional group transformations. Advanced synthetic techniques such as controlled radical polymerization have been employed to ensure high purity and molecular weight distribution. These methods are crucial for achieving consistent product quality, which is essential for pharmaceutical applications where batch-to-batch reproducibility is paramount.
In conclusion, compound with CAS No. 1334169-90-2 and product name m-PEG8-Mal represents a cornerstone in modern pharmaceutical chemistry. Its unique combination of reactivity and biocompatibility makes it an indispensable tool in drug development, nucleic acid delivery, hydrogel formation, biosensor design, and beyond. As research continues to uncover new applications for this versatile compound, its impact on medicine and biotechnology is poised to grow even further.
1334169-90-2 (m-PEG8-Mal) Related Products
- 1263044-81-0(m-PEG4-Mal)
- 1345668-02-1(Propanamide, N-[2-[2-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethoxy]ethoxy]ethyl]-3-isocyano-)
- 88504-24-9(mPEG12-Mal)
- 2128735-20-4(N-Mal-N-bis(PEG2-amine) TFA salt)
- 1609651-90-2(Alkyne-PEG4-maleimide)
- 1644231-07-1(m-PEG6-amino-Mal)
- 2182602-22-6(Mal-amido-PEG9-amine TFA salt)
- 2128735-22-6(N-Mal-N-bis(PEG4-amine) TFA salt)
- 1008402-47-8(Bis-Mal-PEG3)
- 2055040-99-6(N-(Mal-PEG6)-N-bis(PEG3-amine) TFA salt)